Cas no 113419-26-4 (1-tert-butyl-2,4-diisocyanato-5-methylbenzene)

• Product Name: 1-tert-butyl-2,4-diisocyanato-5-methylbenzene
• CAS No: 113419-26-4
• Molecular Formula: C₁₃H₁₄N₂O₂
• Molecular Weight: 230.262
• CID: 2610746
• PubChem ID: 20152951

1-tert-butyl-2,4-diisocyanato-5-methylbenzene Properties

Names and Identifiers

• 1-tert-butyl-2,4-diisocyanato-5-methylbenzene
• DTXSID70603022
• 1-tert-Butyl-2,4-diisocyanato-5-methylbenzene
• 113419-26-4
• SCHEMBL9863197

• InChIKey： AFTFYRMJFUPHIE-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H14N2O2/c1-9-5-10(13(2,3)4)12(15-8-17)6-11(9)14-7-16/h5-6H,1-4H3

Computed Properties

• Exact Mass: 230.105527694g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 230.105527694g/mol
• Heavy Atom Count: 17
• Complexity: 360
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.6
• Topological Polar Surface Area: 58.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Toluene diisocyanates